molecular formula C₆H₈D₃NO₃ B1152385 (2R)-2-(Acetylamino)butanoic Acid-d3

(2R)-2-(Acetylamino)butanoic Acid-d3

Cat. No.: B1152385
M. Wt: 148.18
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2R)-2-(Acetylamino)butanoic Acid-d3 is a deuterated analog of the unlabeled compound (CAS 34271-27-7), where three hydrogen atoms are replaced with deuterium isotopes. This modification enhances its utility in metabolic tracing, pharmacokinetic studies, and nuclear magnetic resonance (NMR) spectroscopy due to isotopic stability and reduced metabolic interference . The compound retains the stereochemical configuration of the parent molecule, with an acetylated amino group at the second carbon of the butanoic acid backbone. Its primary applications include:

  • Isotopic labeling in proteomics and metabolomics research.
  • Internal standards in mass spectrometry for quantitative analysis.
  • Mechanistic studies of enzymatic reactions involving amino acid derivatives .

Properties

Molecular Formula

C₆H₈D₃NO₃

Molecular Weight

148.18

Synonyms

(R)-(+)-2-Acetamido-butyric Acid-d3;  D-2-(Acetamido)butyric Acid-d3;  NSC 203440-d3

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural analogs and their distinguishing features:

Compound Name CAS Number Isotopic Labeling Stereochemistry Functional Groups Key Applications Reference(s)
(2R)-2-(Acetylamino)butanoic Acid-d3 N/A* Deuterium (d3) R-configuration Acetylamino, butanoic acid Metabolic tracing, NMR studies
(2R)-2-(Acetylamino)butanoic Acid (unlabeled) 34271-27-7 None R-configuration Acetylamino, butanoic acid Biochemical standards
(2RS)-2-(Acetylamino)-4-(methylsulfanyl)butanoic Acid 1115-47-5 None Racemic mixture Acetylamino, methylsulfanyl Pharmaceutical impurity analysis
(2S)-2-Amino-4-(methylsulfonyl)butanoic Acid 7314-32-1 None S-configuration Amino, methylsulfonyl Pharmaceutical impurity analysis
(2R)-2-(Acetylamino)-4-phenylbutanoic Acid N/A None R-configuration Acetylamino, phenyl, butanoic acid Crystallography, enzyme studies
2-(Acetylamino)-3,3-dimethylbutanoic Acid 22146-58-3 None Racemic mixture Acetylamino, dimethyl Synthetic intermediates

Key Research Findings

Deuterated vs. Unlabeled Forms
  • Metabolic Stability : The deuterated form exhibits slower metabolic degradation compared to the unlabeled variant due to the kinetic isotope effect, making it preferable for long-term tracer studies .
  • Analytical Sensitivity: In mass spectrometry, the deuterated compound serves as an internal standard with minimal interference from endogenous metabolites, improving quantification accuracy .
Stereochemical and Functional Group Variations
  • Chiral Specificity: The R-configuration in (2R)-2-(Acetylamino)butanoic Acid-d3 contrasts with the S-configuration in (2S)-2-Amino-4-(methylsulfonyl)butanoic acid, leading to divergent binding affinities in enzyme-substrate interactions .
  • Hydrophobicity: The phenyl group in (2R)-2-(Acetylamino)-4-phenylbutanoic acid increases lipophilicity, altering solubility and membrane permeability compared to the butanoic acid backbone .
  • Impurity Profiling: Racemic mixtures like (2RS)-2-(Acetylamino)-4-(methylsulfanyl)butanoic acid are critical in pharmaceutical quality control, where enantiomeric purity impacts drug safety .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.